N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamide

• IUPAC Name: N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C21H20N2O2/c1-25-21-13-12-18(15-22-21)23-20(24)14-19(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-13,15,19H,14H2,1H3,(H,23,24)
• InChI Key: YIQKOCMUDWGIOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol

Description

N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamide is a chemical compound that features a pyridine ring substituted with a methoxy group at the 6-position and a diphenylpropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamide typically involves the reaction of 6-methoxypyridine-3-carboxylic acid with 3,3-diphenylpropanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in an appropriate solvent like dichloromethane. The product is then purified using column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carbonyl group in the amide moiety can be reduced to form an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used in the presence of a suitable solvent like ethanol.

Major Products Formed

Oxidation: Formation of N-(6-hydroxypyridin-3-yl)-3,3-diphenylpropanamide.

Reduction: Formation of N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamine.

Substitution: Formation of N-(6-substituted-pyridin-3-yl)-3,3-diphenylpropanamide derivatives.

Scientific Research Applications

N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

• N-(6-methoxypyridin-3-yl)-4-(pyridin-2-yl)thiazol-2-amine
• N-(6-methoxypyridin-3-yl)-4-(pyrazin-2-yl)thiazol-2-amine
• 2,5-dichloro-N-(5-methoxy-7-(6-methoxypyridin-3-yl)-1,3-benzoxazol-2-yl)benzenesulfonamide

Uniqueness

N-(6-methoxypyridin-3-yl)-3,3-diphenylpropanamide is unique due to its specific structural features, such as the combination of a methoxypyridine ring and a diphenylpropanamide moiety. This unique structure contributes to its distinct chemical reactivity and potential biological activities, setting it apart from other similar compounds.